Cas no 1215330-48-5 (2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride)

• Product Name: 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride
• CAS No: 1215330-48-5
• MF: C₁₃H₂₁BrClNO₃
• MW: 354.667742490768
• CID: 6566363
• Update Time: 2025-06-09

2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride
• 1-Butanol, 2-[[3-(4-bromophenoxy)-2-hydroxypropyl]amino]-, hydrochloride (1:1)

• Inchi： 1S/C13H20BrNO3.ClH/c1-2-11(8-16)15-7-12(17)9-18-13-5-3-10(14)4-6-13;/h3-6,11-12,15-17H,2,7-9H2,1H3;1H
• InChI Key： LZQYEISRDJITMV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(Br)=CC=1)CC(O)CNC(CO)CC.Cl

Additional information on 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride

Comprehensive Overview of 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride (CAS No. 1215330-48-5)

The compound 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride (CAS No. 1215330-48-5) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4-bromophenoxy group and a hydroxypropylamino moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in medical science today.

One of the key attributes of 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride is its potential as a small-molecule modulator. Small molecules like this are highly sought after in the pharmaceutical industry due to their ability to interact with proteins and enzymes, offering therapeutic benefits. The inclusion of a bromophenoxy group enhances its binding affinity, making it a candidate for further studies in drug design and molecular docking simulations. These aspects align with the growing interest in precision medicine and personalized therapeutics, topics frequently queried in academic and industry circles.

From a synthetic chemistry perspective, the preparation of 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride involves multi-step organic reactions, including etherification and amine coupling. The hydrochloride salt form improves its solubility, a critical factor for bioavailability in drug formulations. This aligns with the current focus on bioavailability enhancement and drug delivery systems, which are hot topics in pharmaceutical research. The compound's structural complexity also makes it a valuable reference for cheminformatics studies, another area gaining traction in AI-driven drug discovery.

In addition to its pharmaceutical applications, 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride has been investigated for its potential role in biochemical assays. Its ability to act as a ligand or inhibitor in enzymatic reactions makes it useful for high-throughput screening (HTS) platforms. This is particularly relevant given the rising demand for HTS-compatible compounds in academic and industrial labs. The compound's mechanistic studies are also of interest to researchers exploring signal transduction pathways, a frequently searched topic in cell biology.

The safety and handling of 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride are well-documented, with standard protocols for storage and usage in laboratory settings. Its stability under controlled conditions ensures its reliability for long-term research projects. This is crucial for labs focusing on reproducibility and data integrity, two keywords often associated with modern scientific rigor. Furthermore, the compound's analytical characterization via techniques like HPLC and mass spectrometry is a topic of interest for quality control in synthetic chemistry.

Looking ahead, the versatility of 2-{3-(4-bromophenoxy)-2-hydroxypropylamino}butan-1-ol hydrochloride positions it as a promising candidate for future innovations. Whether in drug development, biochemical research, or cheminformatics, its applications are vast and aligned with current scientific trends. As the demand for novel therapeutic agents and research tools grows, this compound is likely to remain a focal point in interdisciplinary studies.